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Compound of Interest

Compound Name:
1-Ethyl-2-

(nitromethylidene)pyrrolidine

Cat. No.: B188706 Get Quote

An In-depth Technical Guide to 1-Ethyl-2-(nitromethylidene)pyrrolidine

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and reactivity of 1-Ethyl-2-(nitromethylidene)pyrrolidine. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry who are

interested in the synthetic utility and biological relevance of this compound.

Compound Identification and Structure
1-Ethyl-2-(nitromethylidene)pyrrolidine is a heterocyclic compound featuring a pyrrolidine

ring N-substituted with an ethyl group and a nitromethylidene group at the 2-position.[1] Its

systematic IUPAC name is (2Z)-1-ethyl-2-(nitromethylidene)pyrrolidine.[1]
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Identifier Value

CAS Number 26171-04-0[1][2][3]

Molecular Formula C₇H₁₂N₂O₂[1][2]

Molecular Weight 156.18 g/mol [1][4]

IUPAC Name (2Z)-1-ethyl-2-(nitromethylidene)pyrrolidine[1]

InChI
InChI=1S/C7H12N2O2/c1-2-8-5-3-4-7(8)6-

9(10)11/h6H,2-5H2,1H3/b7-6-[1]

InChIKey MSXAUUYIGJZVTR-SREVYHEPSA-N[1]

SMILES CCN\1CCC/C1=C/--INVALID-LINK--[O-][1]

Synonyms
1-Ethyl-2-(nitromethylene)pyrrolidine, EINECS

247-494-6[1][2]

Physicochemical Properties
The properties of 1-Ethyl-2-(nitromethylidene)pyrrolidine are summarized below. It is a

crystalline solid at room temperature.[5] The nitromethylidene group, being highly electron-

withdrawing, significantly influences the molecule's reactivity.[4]
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Property Value Source

Melting Point 126 to 128 °C [5][6]

Boiling Point 245.8°C at 760 mmHg [2]

237.7±13.0 °C (Predicted) [7]

Density 1.193 g/cm³ [2]

1.046±0.06 g/cm³ (Predicted) [7]

Refractive Index 1.581 [2]

Flash Point 102.4°C [2]

pKa 7.51±0.20 (Predicted) [7]

LogP 1.2 (Computed) [1]

Synthesis Protocols
The synthesis of 1-Ethyl-2-(nitromethylidene)pyrrolidine typically starts from 1-Ethyl-2-

pyrrolidinone. Two common methods are detailed below.

Method 1: Synthesis via Vilsmeier-Haack Type Reaction
This method involves the activation of 1-Ethyl-2-pyrrolidinone with an activating agent like

phosphorus oxychloride (POCl₃) or thionyl chloride to form a Vilsmeier salt intermediate.[8] This

intermediate is then reacted with nitromethane in the presence of a strong base such as

sodium methoxide.[4][8]

Experimental Protocol:

To a solution of 1-Ethyl-2-pyrrolidinone in a suitable solvent (e.g., dichloromethane,

chloroform), add POCl₃ or thionyl chloride.[8] The optimal molar ratio of 1-ethyl-pyrrolidone to

POCl₃ is 1:1.1.[4]

Stir the mixture to form the Vilsmeier salt intermediate.[8]
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In a separate flask, prepare a solution of sodium methoxide in methanol. The optimal molar

ratio of 1-ethyl-pyrrolidone to sodium methoxide is 1:2.6.[4]

Cool the sodium methoxide solution and add nitromethane. The optimal molar ratio of 1-

ethyl-pyrrolidone to nitromethane is 1:1.2.[4]

Add the Vilsmeier salt intermediate to the nitromethane/sodium methoxide solution while

maintaining a reaction temperature between 0°C and 10°C.[4][8]

Allow the reaction to proceed for 10 to 15 hours with stirring.[4][8]

Upon completion, proceed with standard aqueous workup and extraction with an organic

solvent.

Purify the product, for instance, by crystallization to yield 1-Ethyl-2-
(nitromethylidene)pyrrolidine. A yield of over 70% can be achieved with this method.[8]

1-Ethyl-2-pyrrolidinone + POCl3
(or SOCl2)

Vilsmeier Salt
Intermediate

+ Nitromethane
+ Sodium Methoxide 1-Ethyl-2-(nitromethylidene)pyrrolidine

Click to download full resolution via product page

Caption: Synthesis workflow via Vilsmeier intermediate.

Method 2: Synthesis via O-Alkylation
This route begins with the O-alkylation of the precursor lactam, 1-ethyl-2-pyrrolidinone, to form

a more reactive cyclic imino ether intermediate.[4] This is followed by reaction with

nitromethane.

Experimental Protocol:

Warm a solution of 11.3 g of 1-ethyl-2-pyrrolidinone in 12.6 g of dimethyl sulfate at 60 to

63°C for 1.5 hours with stirring.[5][6]

Cool the resulting mixture and add a methoxide solution (prepared by dissolving 2.3 g of

sodium in 70 ml of anhydrous methanol) dropwise with stirring.[5][6]
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Stir the mixture for 30 minutes.[5][6]

Add 9.2 g of nitromethane to the mixture and stir for one hour at room temperature.[5][6]

Allow the reaction mixture to stand overnight.[5][6]

Remove the methanol by evaporation under reduced pressure.[5][6]

Mix the residue with 150 ml of water and extract three times with a total of 50 ml of

chloroform.[5][6]

Dry the chloroform layer, evaporate the solvent, and wash the residue with ether to obtain

crystals of 1-ethyl-2-nitromethylene pyrrolidine.[5][6]

Chemical Reactivity and Applications
Dual Reactivity
The nitromethylidene group imparts dual reactivity to the molecule.

Michael Acceptor: The strong electron-withdrawing nature of the nitro group makes the

double bond electron-deficient. This renders the β-carbon highly susceptible to nucleophilic

attack, making the compound an excellent Michael acceptor.[4]

Enamine-like Nucleophilicity: The lone pair of electrons on the pyrrolidine nitrogen can

delocalize into the nitromethylidene moiety. This resonance increases the electron density on

the exocyclic α-carbon, giving it nucleophilic character and making it susceptible to attack by

electrophiles.[4]

Key Intermediate for Sulpiride Synthesis
1-Ethyl-2-(nitromethylidene)pyrrolidine is a crucial intermediate in the synthesis of 1-ethyl-2-

aminomethylpyrrolidine, which is a key precursor for the atypical antipsychotic drug Sulpiride.

[4][8] The primary transformation is the reduction of the nitromethylidene group to an

aminomethyl group.[4]
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Caption: Pathway to the antipsychotic drug Sulpiride.

Experimental Protocol for Hydrogenation:

To a solution of 23.4 g of 1-ethyl-2-nitromethylene pyrrolidine in 500 ml of methanol, add

approximately 5 g of Raney nickel catalyst.[6][9]

Hydrogenate the mixture at atmospheric pressure and room temperature for about 5 hours

until 4 molar equivalents of hydrogen are absorbed.[6]

Alternatively, use a palladium-on-carbon catalyst with a mixture of carbon dioxide and

hydrogen.[4][9] The reaction can be run at a pressure of 1-10 atm and a temperature of 25-

100 °C.[9]

After the reaction is complete, filter the mixture to remove the catalyst.[6]

Evaporate the solvent under reduced pressure.[6]

Distill the residue to obtain oily 2-aminomethyl-1-ethylpyrrolidine.[6][10]

Biological Activity and Toxicology
Mechanism of Action
Compounds of the nitromethylene class are known to be neurotoxic.[1] 1-Ethyl-2-
(nitromethylidene)pyrrolidine is described as a fast-acting neurotoxicant that functions as a

neurotransmitter mimic.[1] It exhibits both excitatory and depressant effects, ultimately leading

to the blockage of postsynaptic nicotinic receptors.[1] The pyrrolidine scaffold itself is a

common feature in many biologically active molecules and drugs.[11]
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Caption: Interaction with postsynaptic nicotinic receptors.

Safety and Hazards
The compound is classified as an irritant.[1] According to GHS classifications from PubChem, it

is associated with the following hazards:

Hazard Code Description

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves and eye protection, should be followed when handling this compound.[12]

Spectroscopic Data
Detailed, publicly accessible spectroscopic data such as ¹H NMR, ¹³C NMR, or IR spectra for 1-
Ethyl-2-(nitromethylidene)pyrrolidine are not readily available in the searched literature.

However, data for the common starting material, 1-Ethyl-2-pyrrolidinone, is available and can

serve as a reference for monitoring its conversion.
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Spectroscopic Data for 1-Ethyl-2-pyrrolidinone (Precursor):

¹H NMR Spectrum: Available in various databases.[13]

IR Spectrum: Available in the NIST WebBook.[14]

Mass Spectrum (EI): Available in the NIST WebBook.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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